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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core chemical and biological

properties of 1,1-Dimethyl-4-acetylpiperazinium iodide, a quaternary ammonium salt and a

notable nicotinic acetylcholine receptor (nAChR) agonist. This document consolidates available

data on its chemical structure, physical properties, and biological activity, with a focus on its

interaction with nAChRs. Detailed experimental protocols for its synthesis are provided,

alongside visualizations of the synthetic workflow and its proposed mechanism of action at the

cellular level. This guide is intended to serve as a valuable resource for researchers and

professionals engaged in neuroscience, pharmacology, and drug development.

Chemical Identity and Properties
1,1-Dimethyl-4-acetylpiperazinium iodide, also referred to in the literature as N1-acetyl-N4-

dimethyl-piperazinium iodide (ADMP), is a piperazine derivative with a positively charged

quaternary ammonium center counterbalanced by an iodide anion. Its structural similarity to the

endogenous neurotransmitter acetylcholine allows it to function as an agonist at nicotinic

acetylcholine receptors.

Table 1: Chemical and Physical Properties of 1,1-Dimethyl-4-acetylpiperazinium Iodide
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Property Value Reference

IUPAC Name
1-acetyl-4,4-dimethylpiperazin-

1-ium iodide
N/A

Synonyms

1,1-Dimethyl-4-

acetylpiperazinium iodide, N1-

acetyl-N4-dimethyl-

piperazinium iodide (ADMP)

[1]

CAS Number 75667-84-4 [2]

Molecular Formula C₈H₁₇IN₂O [2]

Molecular Weight 284.14 g/mol [3]

Appearance Crystalline solid [4]

Melting Point
Not explicitly reported in the

literature.
N/A

Boiling Point Not applicable (decomposes) N/A

Solubility Soluble in water to 100 mM [4]

Storage Temperature -20°C [2]

Table 2: Spectroscopic Data (Expected)

Spectroscopy Expected Chemical Shifts (δ, ppm)

¹H NMR

~3.0-3.5 ppm: Singlet, corresponding to the two

equivalent methyl groups on the quaternary

nitrogen. Downfield region: Multiplets for the two

methylene groups adjacent to the quaternary

nitrogen. Upfield region: Multiplets for the two

methylene groups adjacent to the acetylated

nitrogen.
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Synthesis of 1,1-Dimethyl-4-acetylpiperazinium
Iodide
The synthesis of 1,1-Dimethyl-4-acetylpiperazinium iodide can be achieved through the

quaternization of 1-acetylpiperazine with methyl iodide.

Experimental Protocol
The following protocol is based on the synthesis of analogous piperazinium compounds[1]:

Materials:

1-acetylpiperazine

Methyl iodide (CH₃I)

Anhydrous diethyl ether ((C₂H₅)₂O)

Procedure:

A solution of 1-acetylpiperazine in anhydrous diethyl ether is prepared in a suitable reaction

vessel.

An excess of methyl iodide is added to the solution.

The reaction mixture is stirred at room temperature.

The reaction is monitored for the formation of a precipitate.

Upon completion, the resulting white crystalline solid (1,1-Dimethyl-4-acetylpiperazinium
iodide) is collected by filtration.

The collected solid is washed with anhydrous diethyl ether to remove any unreacted starting

materials.

The final product is dried under vacuum.

Synthesis Workflow
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Caption: Synthesis workflow for 1,1-Dimethyl-4-acetylpiperazinium iodide.

Biological Activity and Mechanism of Action
1,1-Dimethyl-4-acetylpiperazinium iodide is an agonist of nicotinic acetylcholine receptors

(nAChRs).[2] These receptors are ligand-gated ion channels that are crucial for synaptic

transmission in the central and peripheral nervous systems.[5]

Nicotinic Acetylcholine Receptor Activation
Upon binding to nAChRs, 1,1-Dimethyl-4-acetylpiperazinium iodide induces a

conformational change in the receptor protein, leading to the opening of the ion channel.[2]

This allows for the influx of cations, primarily Na⁺ and Ca²⁺, resulting in the depolarization of

the cell membrane.[2] The influx of calcium can also trigger various intracellular signaling

cascades.

While the specific subtype selectivity of 1,1-Dimethyl-4-acetylpiperazinium iodide is not

extensively documented, nAChR agonists generally exhibit varying affinities for different

receptor subtypes, such as the α4β2 and α7 subtypes, which are abundant in the central

nervous system.[5] The pharmacological effects of this compound are dependent on which

nAChR subtypes it preferentially activates.[1]

Signaling Pathway
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Caption: Proposed signaling pathway of 1,1-Dimethyl-4-acetylpiperazinium iodide.
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Conclusion
1,1-Dimethyl-4-acetylpiperazinium iodide is a valuable research tool for investigating the

function of nicotinic acetylcholine receptors. Its well-defined chemical structure and agonistic

properties make it suitable for a range of in vitro and in vivo studies. The provided synthesis

protocol offers a clear pathway for its preparation. Further research is warranted to fully

elucidate its receptor subtype selectivity and the specific downstream signaling pathways it

modulates, which will enhance its utility in the development of novel therapeutics targeting the

cholinergic system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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